Cas no 2228651-63-4 (1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylethan-1-one
• CAS No: 2228651-63-4
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 6447027
• PubChem ID: 165693965
• Update Time: 2025-10-20

1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylethan-1-one
• EN300-1730193
• 2228651-63-4
• 1-[1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropyl]ethan-1-one

• Inchi： 1S/C10H12N2O/c1-3-12-7-9(6-11-12)10(4-5-10)8(2)13/h3,6-7H,1,4-5H2,2H3
• InChI Key： SOBFGEHTFLGHEI-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C=NN(C=C)C=2)CC1

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylethan-1-one

Comprehensive Overview of 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylethan-1-one (CAS No. 2228651-63-4)

The compound 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylethan-1-one (CAS No. 2228651-63-4) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for novel heterocyclic compounds, this molecule stands out due to its cyclopropyl and pyrazole moieties, which are known for their bioactivity and stability. Researchers and industry professionals are actively exploring its synthesis, properties, and applications, making it a trending topic in scientific discussions.

One of the key reasons for the growing interest in 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylethan-1-one is its potential role in drug discovery. The pyrazole ring is a common pharmacophore found in many FDA-approved drugs, and its incorporation into this compound suggests possible therapeutic benefits. Recent studies have highlighted its relevance in targeting enzymes and receptors associated with inflammatory diseases and metabolic disorders. This aligns with the current focus on precision medicine and personalized healthcare, where heterocyclic compounds play a pivotal role.

In addition to pharmaceutical applications, CAS No. 2228651-63-4 has shown promise in agrochemical research. The cyclopropyl group is known to enhance the stability and bioavailability of active ingredients, making it a valuable component in the development of next-generation pesticides and herbicides. With the global push toward sustainable agriculture, this compound could contribute to the creation of eco-friendly crop protection solutions. Its potential to reduce environmental impact while maintaining efficacy is a hot topic among researchers and policymakers.

The synthesis of 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylethan-1-one involves advanced organic chemistry techniques, including cross-coupling reactions and cyclopropanation. These methods are frequently searched by chemists and students alike, as they are essential for constructing complex molecular architectures. The compound's ethenyl group also offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility makes it a valuable building block in synthetic chemistry.

From a material science perspective, CAS No. 2228651-63-4 has potential applications in the development of advanced polymers and coatings. Its rigid cyclopropyl structure can impart mechanical strength and thermal stability to materials, which is highly sought after in industries such as aerospace and electronics. As the demand for high-performance materials grows, this compound could become a key player in innovation-driven markets.

In conclusion, 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylethan-1-one (CAS No. 2228651-63-4) is a versatile compound with broad applications across multiple industries. Its unique structural features, combined with the growing emphasis on sustainability and precision medicine, make it a subject of intense research and development. Whether in pharmaceuticals, agrochemicals, or material science, this molecule holds significant promise for the future.